2,5,5,7,7-Pentamethyloct-3-en-2-amine
Overview
Description
2,5,5,7,7-Pentamethyloct-3-en-2-amine, also known as PMOA, is a synthetic compound that belongs to the family of amines. It is widely used in scientific research due to its unique properties and potential applications. PMOA has been the subject of numerous studies in recent years, and its synthesis, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments, have been extensively investigated.
Mechanism of Action
The mechanism of action of 2,5,5,7,7-Pentamethyloct-3-en-2-amine is not fully understood, but it is believed to act as a modulator of neurotransmitter receptors in the brain. It has been shown to enhance the release of dopamine and serotonin, two neurotransmitters that play a crucial role in mood regulation and cognitive function. 2,5,5,7,7-Pentamethyloct-3-en-2-amine may also have an effect on the activity of ion channels in the brain, which could contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
2,5,5,7,7-Pentamethyloct-3-en-2-amine has been shown to have a range of biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal studies, and it may have potential applications in the treatment of cognitive disorders such as Alzheimer's disease. 2,5,5,7,7-Pentamethyloct-3-en-2-amine has also been shown to have anti-inflammatory and antioxidant properties, which could make it a useful tool in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
2,5,5,7,7-Pentamethyloct-3-en-2-amine has several advantages for use in laboratory experiments. It is a stable and relatively inexpensive compound that is easy to synthesize and purify. It has also been shown to have low toxicity and is generally well-tolerated in animal studies. However, 2,5,5,7,7-Pentamethyloct-3-en-2-amine is a relatively new compound, and its potential long-term effects on human health are not yet fully understood. Additionally, more research is needed to determine the optimal dosage and administration route for 2,5,5,7,7-Pentamethyloct-3-en-2-amine in different applications.
Future Directions
There are several potential future directions for research on 2,5,5,7,7-Pentamethyloct-3-en-2-amine. One area of interest is the development of 2,5,5,7,7-Pentamethyloct-3-en-2-amine-based drugs for the treatment of neurological disorders. Another potential direction is the investigation of 2,5,5,7,7-Pentamethyloct-3-en-2-amine's potential as an insecticide or herbicide. Finally, more research is needed to fully understand the mechanism of action of 2,5,5,7,7-Pentamethyloct-3-en-2-amine and its potential applications in a wide range of fields.
Scientific Research Applications
2,5,5,7,7-Pentamethyloct-3-en-2-amine has been used in a wide range of scientific research studies, including drug discovery, neuroscience, and biochemistry. It has been shown to have potential applications in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. 2,5,5,7,7-Pentamethyloct-3-en-2-amine has also been investigated for its potential use as an insecticide and as a chemical intermediate in the production of other compounds.
properties
IUPAC Name |
2,5,5,7,7-pentamethyloct-3-en-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H27N/c1-11(2,3)10-12(4,5)8-9-13(6,7)14/h8-9H,10,14H2,1-7H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUFPIJZGGPXYIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(C)(C)C=CC(C)(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H27N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30703097 |
Source
|
| Record name | 2,5,5,7,7-Pentamethyloct-3-en-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30703097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5,5,7,7-Pentamethyloct-3-en-2-amine | |
CAS RN |
263255-01-2 |
Source
|
| Record name | 2,5,5,7,7-Pentamethyloct-3-en-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30703097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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